Cas no 2229171-57-5 (1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2229171-57-5
• MF: C₁₄H₁₈ClF₂NO
• MW: 289.748630046844
• CID: 6031123
• PubChem ID: 165852295
• Update Time: 2025-09-28

1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine
• EN300-1941626
• 2229171-57-5
• [1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C14H18ClF2NO/c1-19-12-3-2-10(15)8-11(12)13(9-18)4-6-14(16,17)7-5-13/h2-3,8H,4-7,9,18H2,1H3
• InChI Key： KZOXJKZLSASZFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CN)CCC(CC1)(F)F)OC

Computed Properties

• Exact Mass: 289.1044982g/mol
• Monoisotopic Mass: 289.1044982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine

Professional Introduction to Compound with CAS No. 2229171-57-5 and Product Name: 1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine

The compound identified by the CAS number 2229171-57-5 and the product name 1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both aromatic and fluorinated substituents in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule, often enhancing its bioavailability, metabolic stability, and binding affinity. The 4,4-difluorocyclohexylmethanamine moiety in this compound is particularly noteworthy, as it introduces fluorine atoms in a position that could potentially influence both the electronic distribution and steric environment of the molecule. This structural feature is critical for optimizing drug-like properties such as solubility, permeability, and metabolic resistance.

The aromatic ring system in 1-(5-chloro-2-methoxyphenyl) contributes another layer of complexity to this compound. The combination of a chloro group at the 5-position and a methoxy group at the 2-position creates a region rich in electronic interactions. These substituents can modulate the reactivity and binding interactions of the molecule with biological targets. For instance, the electron-withdrawing nature of chlorine can enhance the electrophilicity of certain positions on the aromatic ring, while the electron-donating methoxy group can stabilize negative charges or facilitate hydrogen bonding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging molecular modeling techniques such as docking studies and quantum mechanical calculations, scientists can gain insights into how this compound might interact with various biological targets. Preliminary simulations suggest that 1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine could exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory pathways. This hypothesis is supported by similar findings observed with structurally related compounds that feature fluoro-substituted cyclohexylamines.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry. The cyclohexylamine core requires precise functionalization at multiple positions to achieve the desired substitution pattern. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, are being employed to construct this molecular framework efficiently. The introduction of fluorine atoms often necessitates specialized reagents and conditions to ensure high selectivity and yield. Despite these challenges, recent breakthroughs in synthetic chemistry have made it increasingly feasible to access complex fluorinated derivatives like this one.

As interest in fluorinated pharmaceuticals continues to grow, so does the need for robust analytical techniques to study their properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of 1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine. Additionally, computational tools are invaluable for predicting spectroscopic data and assessing potential impurities or degradation pathways.

The potential therapeutic applications of this compound are still under investigation, but early studies suggest it may have utility in areas such as anti-inflammatory therapy or pain management. The unique combination of structural features makes it an attractive scaffold for further derivatization aimed at enhancing specific biological activities. Researchers are exploring various analogs by modifying substituents on both the aromatic ring and the cyclohexylamine moiety to fine-tune their pharmacological profiles.

In conclusion,1-(5-chloro-2-methoxyphenyl)-4,4-difluorocyclohexylmethanamine represents a promising lead compound with significant potential in pharmaceutical research. Its complex structure offers opportunities for innovation through both synthetic chemistry and medicinal chemistry approaches. As our understanding of fluorinated molecules continues to evolve,CAS No. 2229171-57-5 will likely play a crucial role in developing next-generation therapeutics that address unmet medical needs.